Cas no 94463-11-3 (9H-Fluorene, 2,7-diethynyl-)

• Product Name: 9H-Fluorene, 2,7-diethynyl-
• CAS No: 94463-11-3
• MF: C₁₇H₁₀
• MW: 214.26130437851
• CID: 1984286
• PubChem ID: 12107222
• Update Time: 2025-10-05

9H-Fluorene, 2,7-diethynyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 2,7-diethynyl-
• 2,7-diethynyl-9H-fluorene
• 94463-11-3
• 2,7-diethynyl-fluorene
• 2,7-diethynylfluorene
• DTXCID50428513
• YSCH0225
• DTXSID50477703
• BPOXHIPLBUUYGO-UHFFFAOYSA-N

• Inchi： 1S/C17H10/c1-3-12-5-7-16-14(9-12)11-15-10-13(4-2)6-8-17(15)16/h1-2,5-10H,11H2
• InChI Key： BPOXHIPLBUUYGO-UHFFFAOYSA-N
• SMILES： C1C2C=C(C#C)C=CC=2C2C=CC(C#C)=CC1=2

Computed Properties

• Exact Mass: 214.078250319Da
• Monoisotopic Mass: 214.078250319Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 9H-Fluorene, 2,7-diethynyl-

Introduction to 2,7-Diethynyl-9H-fluorene (CAS No. 94463-11-3)

2,7-Diethynyl-9H-fluorene (CAS No. 94463-11-3) is a versatile organic compound that has gained significant attention in the fields of materials science, organic synthesis, and pharmaceutical research. This compound is a derivative of fluorene, a tricyclic aromatic hydrocarbon, and features two ethynyl groups at the 2 and 7 positions. The unique chemical structure of 2,7-diethynyl-9H-fluorene endows it with a range of interesting properties that make it a valuable building block for various applications.

The chemical formula of 2,7-diethynyl-9H-fluorene is C₁₈H₁₂, and its molecular weight is 230.30 g/mol. The compound is known for its high thermal stability and excellent solubility in common organic solvents such as dichloromethane, toluene, and tetrahydrofuran (THF). These properties make it an ideal candidate for use in the synthesis of advanced materials and functional organic molecules.

In recent years, 2,7-diethynyl-9H-fluorene has been extensively studied for its potential applications in the development of organic light-emitting diodes (OLEDs), photovoltaic devices, and electronic materials. The presence of the ethynyl groups in the fluorene backbone significantly enhances the electronic conjugation and photophysical properties of the molecule. This has led to the creation of highly efficient OLED materials with improved luminescence and stability.

One of the key areas where 2,7-diethynyl-9H-fluorene has shown promise is in the field of organic electronics. Researchers have utilized this compound to synthesize conjugated polymers and small molecules with tailored electronic properties. These materials have been employed in the fabrication of flexible electronic devices, sensors, and transistors. The ability to fine-tune the electronic properties through chemical modification makes 2,7-diethynyl-9H-fluorene a highly versatile platform for materials design.

Beyond its applications in materials science, 2,7-diethynyl-9H-fluorene has also attracted interest in pharmaceutical research. The compound's unique structure provides a foundation for the development of novel bioactive molecules. For instance, recent studies have explored the use of 2,7-diethynyl-9H-fluorene-based derivatives as potential anticancer agents. These derivatives have shown promising results in inhibiting cancer cell proliferation and inducing apoptosis in vitro.

The synthetic accessibility of 2,7-diethynyl-9H-fluorene further enhances its appeal as a starting material for complex molecule synthesis. Various synthetic routes have been developed to efficiently prepare this compound from readily available precursors. One common approach involves the coupling of fluorenone with terminal alkynes using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent regioselectivity, making it suitable for large-scale production.

In addition to its synthetic utility, 2,7-diethynyl-9H-fluorene has been used as a model compound to study fundamental aspects of organic chemistry and materials science. Its well-defined structure allows for detailed spectroscopic and theoretical investigations into electronic structure and reactivity. These studies have provided valuable insights into the behavior of conjugated systems and have guided the design of new functional materials.

The environmental impact of 2,7-diethynyl-9H-fluorene is another important consideration in its application. Research efforts are ongoing to develop more sustainable synthetic methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and catalysts used in the synthesis of this compound.

In conclusion, 2,7-diethynyl-9H-fluorene (CAS No. 94463-11-3) is a multifaceted compound with a wide range of applications in materials science, organic synthesis, and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive building block for developing advanced materials and functional molecules. Ongoing research continues to uncover new possibilities for this versatile compound, positioning it as a key player in various scientific disciplines.